Cas no 102504-96-1 (1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-)

1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- structure
102504-96-1 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
CAS No:102504-96-1
Molecular Formula:C23H29N3OS
Molecular Weight:395.560864210129
CID:170396
PubChem ID:24847110

1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Properties

Names and Identifiers

    • 1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
    • 3-methyl-1-phenyl-8-(3-phenylsulfanylpropyl)-1,3,8-triazaspiro[4.5]decan-4-one
    • 3-Methyl-4-oxo-1-phenyl-8-(3-phenylthiopropyl)-1,3,8-triazaspiro(4.5)decane
    • 3-Methyl-1-phenyl-8-(3-(phenylthio)propyl)-1,3,8-triazaspiro(4.5)decan-4-one
    • DTXSID40145227
    • 1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(3-(phenylthio)propyl)-
    • 102504-96-1
    • InChIKey: XJOLSLBVMXSXIQ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C23H29N3OS/c1-24-19-26(20-9-4-2-5-10-20)23(22(24)27)13-16-25(17-14-23)15-8-18-28-21-11-6-3-7-12-21/h2-7,9-12H,8,13-19H2,1H3
    • SMILES: C1=CC=C(SCCCN2CCC3(C(=O)N(C)CN3C3=CC=CC=C3)CC2)C=C1

Computed Properties

  • Exact Mass: 395.20313373g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 395.20313373g/mol
  • Heavy Atom Count: 28
  • Complexity: 508
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.4
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • LogP: 3.88030
  • PSA: 52.09000

1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Related Literature

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